Cas no 1354963-08-8 (4-(Aminomethyl)-3-fluorobenzonitrile hydrochloride)

• Product Name: 4-(Aminomethyl)-3-fluorobenzonitrile hydrochloride
• CAS No: 1354963-08-8
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• MDL: MFCD20502021
• CID: 2624803
• PubChem ID: 54595794
• Update Time: 2024-11-04

4-(Aminomethyl)-3-fluorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-fluorobenzonitrile hydrochloride
• 4-(Aminomethyl)-3-fluorobenzonitrile--hydrogen chloride (1/1)
• DTXSID90712428
• MFCD20502021
• 4-(AMINOMETHYL)-3-FLUOROBENZONITRILE HCL
• 4-(aminomethyl)-3-fluorobenzonitrile;hydrochloride
• AS-43145
• EN300-93057
• CS-0217920
• 1354963-08-8
• 4-(Aminomethyl)-3-fluorobenzonitrilehydrochloride
• AKOS025402862
• DB-425496

• MDL： MFCD20502021
• Inchi： 1S/C8H7FN2.ClH/c9-8-3-6(4-10)1-2-7(8)5-11;/h1-3H,5,11H2;1H
• InChI Key： JRAJZEDEPYPARN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C#N)C=CC=1CN

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų